Cas no 1138-36-9 (2(1H)-Pyridinone, 1-[(4-bromophenyl)methyl]-)

• Product Name: 2(1H)-Pyridinone, 1-[(4-bromophenyl)methyl]-
• CAS No: 1138-36-9
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 1204322
• Update Time: 2024-08-05

2(1H)-Pyridinone, 1-[(4-bromophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 1-[(4-bromophenyl)methyl]-

• Inchi： 1S/C12H10BrNO/c13-11-6-4-10(5-7-11)9-14-8-2-1-3-12(14)15/h1-8H,9H2
• InChI Key： PTXXPQADOQRYJY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Br)C=C2)C=CC=C1

Computed Properties

• Exact Mass: 262.9946

Experimental Properties

• Density: 1.508±0.06 g/cm3(Predicted)
• Melting Point: 97-98 °C
• Boiling Point: 445.3±28.0 °C(Predicted)
• PSA: 20.31
• pka: 0.11±0.20(Predicted)